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Compound of Interest

2,5-Bishydroxymethyl!
Compound Name:
Tetrahydrofuran

Cat. No. B016226

For Researchers, Scientists, and Drug Development Professionals

This document provides essential procedural guidance for the safe and proper disposal of 2,5-
Bis(hydroxymethyl)tetrahydrofuran (CAS No. 104-80-3). Given the limited availability of a
specific Safety Data Sheet (SDS) for this compound, the following procedures are based on its
known chemical properties, information on structurally similar compounds such as
Tetrahydrofuran (THF), and general principles of laboratory safety. It is imperative to treat this
substance with caution, assuming it may share hazards with related chemicals, including
potential peroxide formation.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). 2,5-Bis(hydroxymethyl)tetrahydrofuran is
known to be an irritant to the eyes, skin, and mucous membranes[1][2].

Recommended Personal Protective Equipment (PPE):
e Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Gloves should be
inspected for integrity before each use.
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» Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.

o Respiratory Protection: All handling and disposal activities should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to minimize the inhalation of

vapors.

Hazard and Physical Property Data

The following table summarizes key data for 2,5-Bis(hydroxymethyl)tetrahydrofuran, which
informs the recommended disposal procedures.
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Property Value Significance for Disposal

Unique identifier for the
CAS Number 104-80-3 )
chemical substance.

As a liquid, it can easily splash

and spread. Its hygroscopic
Physical State Hygroscopic liquid nature means it can absorb

moisture, which may affect its

properties over time.

Direct contact must be avoided
Irritant to eyes, skin, and through the use of appropriate
Hazards )
respiratory system. PPE. Vapors should not be

inhaled.

The tetrahydrofuran ring
structure suggests a potential
for forming explosive peroxides
upon exposure to air and light,
similar to THF[3]. This

necessitates careful storage

Potential Hazard Peroxide Formation

and handling, especially for

older containers.

High miscibility with water has
Solubilit Miscible with water and many implications for aqueous waste
olubility , _
organic solvents streams and spill cleanup

procedures.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 2,5-
Bis(hydroxymethyl)tetrahydrofuran.

1. Assessment of Waste:

e Uncontaminated Residue: Pure, uncontaminated 2,5-Bis(hydroxymethyl)tetrahydrofuran
should be collected in a designated, properly labeled hazardous waste container.
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Contaminated Materials: Any materials that have come into contact with the substance, such
as gloves, absorbent pads, and glassware, must also be treated as hazardous waste. These
should be collected in a separate, clearly labeled solid waste container.

Peroxide Check (for older containers): Before disposal, if the container has been opened and
stored for an extended period, it is prudent to test for the presence of peroxides using
peroxide test strips. If peroxides are present, do not handle the container and contact your
institution's Environmental Health and Safety (EHS) office immediately.

. Waste Collection and Storage:

Container Selection: Use only approved, chemically resistant containers for hazardous
waste. Ensure the container is in good condition and has a secure, tight-fitting lid.

Labeling: All waste containers must be clearly labeled with the full chemical name "2,5-
Bis(hydroxymethyl)tetrahydrofuran" and the appropriate hazard warnings (e.g., "Irritant,”
"Caution: Potential Peroxide Former").

Segregation: Store the waste container in a designated satellite accumulation area for
hazardous waste. Ensure it is segregated from incompatible materials, particularly strong
oxidizing agents.

. Spill and Contamination Management:

Small Spills: In the event of a small spill, absorb the liquid with an inert absorbent material
such as vermiculite or sand. Collect the contaminated absorbent into a sealed container for
disposal as hazardous waste.

Large Spills: For larger spills, evacuate the area immediately and contact your institution's
EHS office for assistance.

Decontamination: Decontaminate any surfaces that have come into contact with the
chemical using an appropriate solvent, followed by washing with soap and water. All cleaning
materials must be disposed of as hazardous waste.

. Final Disposal:
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o Professional Disposal: The ultimate disposal of 2,5-Bis(hydroxymethyl)tetrahydrofuran waste
must be conducted through your institution's EHS office or a licensed hazardous waste
disposal company. It is recommended that this chemical be sent to an authorized incinerator
equipped with an afterburner and a flue gas scrubber[4].

o Regulatory Compliance: Ensure that all disposal activities are in full compliance with local,
state, and federal regulations for hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,5-
Bis(hydroxymethyl)tetrahydrofuran.
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Caption: Disposal decision workflow for 2,5-Bis(hydroxymethyl)tetrahydrofuran.
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Disclaimer: This information is provided as a guide and is not a substitute for a formal Safety
Data Sheet. It is the responsibility of the user to conduct a thorough risk assessment and to
comply with all applicable regulations. Always consult with your institution's Environmental
Health and Safety office for specific guidance on hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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